molecular formula C16H19NO2 B498552 2-{[4-(Benzyloxy)benzyl]amino}ethanol

2-{[4-(Benzyloxy)benzyl]amino}ethanol

Cat. No.: B498552
M. Wt: 257.33g/mol
InChI Key: XOPHEIMYBDCIKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Structure: 2-{[4-(Benzyloxy)benzyl]amino}ethanol is an ethanolamine derivative featuring a benzyloxy-substituted benzyl group attached to the amino group. Its molecular formula is C₁₆H₁₉NO₂ (molecular weight: 269.33 g/mol). The benzyloxy group (C₆H₅CH₂O-) at the para position of the benzene ring enhances steric bulk and lipophilicity, while the primary amine and hydroxyl groups contribute to hydrogen bonding and solubility in polar solvents .

Applications:
This compound is primarily used as an intermediate in organic synthesis, particularly in the development of β₂-adrenergic receptor agonists (e.g., albuterol derivatives) and other bioactive molecules .

Properties

Molecular Formula

C16H19NO2

Molecular Weight

257.33g/mol

IUPAC Name

2-[(4-phenylmethoxyphenyl)methylamino]ethanol

InChI

InChI=1S/C16H19NO2/c18-11-10-17-12-14-6-8-16(9-7-14)19-13-15-4-2-1-3-5-15/h1-9,17-18H,10-13H2

InChI Key

XOPHEIMYBDCIKN-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)COC2=CC=C(C=C2)CNCCO

Canonical SMILES

C1=CC=C(C=C1)COC2=CC=C(C=C2)CNCCO

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following compounds share structural motifs with 2-{[4-(Benzyloxy)benzyl]amino}ethanol but differ in substituents, functional groups, or stereochemistry:

Compound Name Molecular Formula Key Structural Differences Functional Impact
2-[(4-Methoxybenzyl)amino]ethanol C₁₀H₁₅NO₂ Methoxy (OCH₃) replaces benzyloxy (OCH₂C₆H₅) Reduced steric bulk; increased electron-donating effects; higher aqueous solubility .
2-[(4-Methoxy-benzyl)-Methyl-amino]-ethanol C₁₁H₁₇NO₂ N-Methylation of the amino group Reduced nucleophilicity; altered pharmacokinetics due to tertiary amine formation .
2-(4-Benzylphenoxy)ethanol C₁₅H₁₆O₂ Ether linkage replaces amino group Loss of amine reactivity; increased hydrophobicity .
2-[4-(Benzyloxy)phenyl]ethanamine hydrochloride C₁₆H₁₇NO·HCl Ethylamine backbone instead of ethanolamine Enhanced basicity; hydrochloride salt improves crystallinity .

Physicochemical Properties

Table 1: Comparative Physical Data
Property 2-{[4-(Benzyloxy)benzyl]amino}ethanol 2-[(4-Methoxybenzyl)amino]ethanol 2-(4-Benzylphenoxy)ethanol
Molecular Weight (g/mol) 269.33 195.23 228.29
Melting Point (°C) Not reported Not reported Not reported
Solubility Soluble in ethanol, DMSO; limited in water Soluble in water, ethanol Soluble in organic solvents
LogP (Predicted) ~3.2 ~1.8 ~4.0

Notes:

  • The benzyloxy group in the target compound increases lipophilicity (higher LogP) compared to methoxy analogs, influencing membrane permeability in drug design .
  • The hydroxyl group in ethanolamine derivatives enhances solubility in polar solvents compared to ether analogs like 2-(4-benzylphenoxy)ethanol .

Key Reactivity Differences :

  • The primary amino group in 2-{[4-(Benzyloxy)benzyl]amino}ethanol facilitates nucleophilic substitution and Schiff base formation, whereas N-methylated analogs (e.g., 2-[(4-Methoxy-benzyl)-Methyl-amino]-ethanol) show reduced reactivity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.